Cas no 608-30-0 (2,6-Dibromobenzanamine)

• Product Name: 2,6-Dibromobenzanamine
• CAS No: 608-30-0
• MF: C₆H₅Br₂N
• MW: 250.918599843979
• MDL: MFCD00007638
• CID: 38784
• PubChem ID: 69098
• Update Time: 2025-10-20

2,6-Dibromobenzanamine Chemical and Physical Properties

Names and Identifiers

• 2,6-Dibromoaniline
• 2,6-Dibromobenzenamine
• Dibromoaniline
• 2,6-Dibromobenzanamine
• 2,5-BIS-TRIFLUOROMETHYLTHIOBENZAMIDE
• 2,6-Dibrom-anilin
• 2,6-Dibromaniline
• 2,6-dibromo-aniline
• 2,6-dibromophenylamine
• Aniline,2,6-dibromo
• Benzenamine,2,6-dibromo
• H2N-2,6-C6H3Br2
• Benzenamine, 2,6-dibromo-
• Aniline, 2,6-dibromo-
• 2,6-DIBROMO-PHENYLAMINE
• XIRRDAWDNHRRLB-UHFFFAOYSA-N
• NSC305
• KSC356C3L
• (2,6-dibromo-phenyl)-amine
• WT386
• STR01809
• BCP04817
• TD1223
• SBB100852
• STL555425
• BBL101629
• 608-30-0
• AM61602
• FT-0602299
• SY025002
• AC-2369
• EN300-113444
• AKOS007929967
• NSC 305
• 2,6-Dibromoaniline, 97%
• W-105227
• 2,6-Dibromobenzenamine-d3
• SY348694
• NS00034465
• SCHEMBL416374
• A8467
• DTXSID10209643
• NSC-305
• EINECS 210-158-4
• CS-W007411
• InChI=1/C6H5Br2N/c7-4-2-1-3-5(8)6(4)9/h1-3H,9H
• 2768654-99-3
• D0004
• MFCD00007638
• AC-907/25014102
• 2,6-Dibromoanilin
• DTXCID60132134
• DB-024160

• MDL： MFCD00007638
• Inchi： 1S/C6H5Br2N/c7-4-2-1-3-5(8)6(4)9/h1-3H,9H2
• InChI Key： XIRRDAWDNHRRLB-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1N)Br
• BRN： 2207094

Computed Properties

• Exact Mass: 248.87900
• Monoisotopic Mass: 248.878874
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 26

Experimental Properties

• Color/Form: Not available
• Density: 1.9318 (rough estimate)
• Melting Point: 80-82 °C (lit.)
• Boiling Point: 262-264 °C(lit.)
• Flash Point: 262-264°C
• Refractive Index: 1.5800 (estimate)
• Water Partition Coefficient: Insoluble in water.
• PSA: 26.02000
• LogP: 3.37500
• Solubility: Not available

2,6-Dibromobenzanamine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H317-H319-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：2811
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：10
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R36/37/38
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 2,6-Dibromobenzanamine

Comprehensive Overview of 2,6-Dibromobenzanamine (CAS No. 608-30-0): Properties, Applications, and Industry Insights

2,6-Dibromobenzanamine (CAS No. 608-30-0) is a halogenated aromatic amine with significant relevance in organic synthesis and specialty chemical industries. This compound, also known as 2,6-dibromo aniline, features a benzene ring substituted with two bromine atoms at the 2 and 6 positions and an amino group at the 1 position. Its molecular formula, C₆H₅Br₂N, and molecular weight of 250.92 g/mol make it a versatile intermediate in pharmaceuticals, agrochemicals, and advanced material research.

The growing demand for brominated aromatic compounds in high-performance materials has positioned 2,6-Dibromobenzanamine as a key building block. Researchers frequently search for "synthesis methods for 2,6-dibromobenzanamine" or "applications of brominated anilines," reflecting its industrial importance. Recent studies highlight its role in designing liquid crystals, OLED materials, and corrosion inhibitors, aligning with trends in sustainable chemistry and green synthesis.

From a structural perspective, the steric hindrance caused by the two bromine atoms in 2,6-Dibromobenzanamine influences its reactivity patterns. This property is exploited in selective coupling reactions, a topic often queried as "ortho-substituted aniline reactivity." The compound’s melting point (98–102°C) and solubility in organic solvents like ethanol and dichloromethane further enhance its utility in multistep syntheses.

Environmental and regulatory considerations are increasingly shaping discussions around halogenated intermediates. While 608-30-0 is not classified as hazardous under major chemical inventories, manufacturers emphasize "safe handling of brominated aromatics" and "waste minimization strategies." Innovations in catalytic bromination—addressing search queries like "atom-efficient bromination techniques"—demonstrate the industry’s shift toward greener processes.

Analytical characterization of 2,6-Dibromobenzanamine typically involves GC-MS, HPLC, and ¹H/¹³C NMR spectroscopy. These methods verify purity (>98% in commercial grades) and detect common byproducts such as monobrominated isomers, a frequent concern in quality control forums. The compound’s UV-Vis absorption profile (λ_max ~280 nm) also makes it relevant in photochemistry studies.

Emerging applications in electronic materials have spurred patent activity around 608-30-0. For instance, its incorporation into conductive polymers answers search trends like "aniline derivatives for flexible electronics." Meanwhile, the agrochemical sector explores its use in novel fungicides, responding to queries about "halogenated anilines in crop protection."

Supply chain dynamics for 2,6-Dibromobenzanamine reflect broader market trends. With major producers in Asia and Europe, procurement teams often search for "reliable CAS 608-30-0 suppliers" or "bulk pricing trends for dibromo anilines." Storage recommendations (cool, dry conditions under inert atmosphere) and shelf-life stability (typically 24 months) are additional practical considerations.

Future research directions may explore enzymatic bromination of 2,6-Dibromobenzanamine—a topic gaining traction in academic searches. As industries prioritize bio-based intermediates, this compound’s role in sustainable value chains will likely expand, bridging traditional chemistry with cutting-edge material science demands.